Cas no 536707-92-3 (methyl 5-({3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate)

methyl 5-({3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate structure

536707-92-3 structure

Product Name:methyl 5-({3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate

CAS No:536707-92-3

MF:C₂₄H₁₉N₃O₅S

MW:461.489764451981

CID:6600791

PubChem ID:2156161

Update Time:2024-01-03

methyl 5-({3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-({3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate
- methyl 5-(((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)methyl)furan-2-carboxylate
- 2-Furancarboxylic acid, 5-[[[4,5-dihydro-3-(4-methoxyphenyl)-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]methyl]-, methyl ester
- NCGC00135656-01
- methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate
- F0580-0545
- CHEMBL1403551
- 536707-92-3
- Oprea1_752063
- AKOS024585293
- methyl 5-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanylmethyl]furan-2-carboxylate
- G856-1071
- HMS1901B17
- Inchi： 1S/C24H19N3O5S/c1-30-15-9-7-14(8-10-15)27-22(28)21-20(17-5-3-4-6-18(17)25-21)26-24(27)33-13-16-11-12-19(32-16)23(29)31-2/h3-12,25H,13H2,1-2H3
- InChI Key： SJUYBIUBENVJHB-UHFFFAOYSA-N
- SMILES： O1C(CSC2N(C3=CC=C(OC)C=C3)C(=O)C3=C(N=2)C2=C(N3)C=CC=C2)=CC=C1C(OC)=O

Computed Properties

Exact Mass: 461.10454189g/mol
Monoisotopic Mass: 461.10454189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 7
Complexity: 771
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 122Å²

Experimental Properties

Density: 1.42±0.1 g/cm3(Predicted)
Boiling Point: 707.4±70.0 °C(Predicted)
pka: 12.36±0.20(Predicted)

methyl 5-({3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	BA64677-1mg	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3		1mg	$245.00	2024-04-19
A2B Chem LLC	BA64677-5mg	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3		5mg	$272.00	2024-04-19
A2B Chem LLC	BA64677-10mg	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3		10mg	$291.00	2024-04-19
Life Chemicals	F0580-0545-2μmol	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0580-0545-5μmol	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0580-0545-10μmol	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0580-0545-20μmol	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0580-0545-1mg	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0580-0545-2mg	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0580-0545-3mg	methyl 5-({[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	536707-92-3	90%+	3mg	$63.0	2023-05-17

methyl 5-({3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate Related Literature

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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696

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